Cas no 1807222-03-2 (Methyl 2-amino-4-methylpyridine-3-acetate)

• Product Name: Methyl 2-amino-4-methylpyridine-3-acetate
• CAS No: 1807222-03-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4899850
• Update Time: 2025-06-13

Methyl 2-amino-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-methylpyridine-3-acetate

• Inchi： 1S/C9H12N2O2/c1-6-3-4-11-9(10)7(6)5-8(12)13-2/h3-4H,5H2,1-2H3,(H2,10,11)
• InChI Key： SWTQVBRTUYHWDA-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(N)=NC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-methylpyridine-3-acetate

Methyl 2-amino-4-methylpyridine-3-acetate (CAS No. 1807222-03-2): A Comprehensive Overview

Methyl 2-amino-4-methylpyridine-3-acetate (CAS No. 1807222-03-2) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential in various therapeutic areas.

The molecular structure of Methyl 2-amino-4-methylpyridine-3-acetate consists of a pyridine ring substituted with an amino group at the 2-position, a methyl group at the 4-position, and an acetate moiety at the 3-position. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthesizing complex molecules. The presence of both basic and acidic functional groups enhances its reactivity, allowing for diverse chemical transformations that are crucial in medicinal chemistry.

In recent years, Methyl 2-amino-4-methylpyridine-3-acetate has been extensively studied for its role in the development of novel therapeutic agents. Its structural motifs are frequently incorporated into drug candidates targeting various diseases, including cancer, infectious diseases, and neurological disorders. The pyridine core is particularly noteworthy, as it is a common scaffold in many bioactive molecules, contributing to favorable pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of Methyl 2-amino-4-methylpyridine-3-acetate is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with several pathological conditions. By serving as a key intermediate, this compound enables the construction of inhibitors that can modulate kinase activity, thereby offering potential therapeutic benefits. Several recent studies have highlighted its importance in developing next-generation kinase inhibitors with improved selectivity and efficacy.

The acetate group in the molecule also contributes to its versatility. It can undergo various chemical reactions, such as esterification, hydrolysis, and condensation reactions, which are essential for constructing more complex structures. This reactivity makes it an indispensable building block for synthetic chemists working on drug discovery projects.

Furthermore, Methyl 2-amino-4-methylpyridine-3-acetate has shown promise in the field of materials science. Its ability to form coordination complexes with metal ions has led to research into its applications as a ligand in catalysis and as a component in functional materials. These studies underscore the broad applicability of this compound beyond traditional pharmaceuticals.

The synthesis of Methyl 2-amino-4-methylpyridine-3-acetate typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These methodologies often incorporate green chemistry principles to minimize waste and improve sustainability.

In academic research, Methyl 2-amino-4-methylpyridine-3-acetate has been used as a model compound to explore new synthetic strategies and understand reaction mechanisms. Its well-documented properties make it an ideal candidate for teaching and training purposes in organic chemistry courses. Additionally, its role in interdisciplinary research has fostered collaborations between chemists, biologists, and pharmacologists who aim to harness its potential for innovative drug development.

The growing interest in this compound has also spurred innovation in analytical techniques for its characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to elucidate its structure and confirm purity. These advanced tools provide critical data that support further research and development efforts.

Emerging applications of Methyl 2-amino-4-methylpyridine-3-acetate extend into the realm of agrochemicals and specialty chemicals. Its structural features make it a viable candidate for developing new pesticides and herbicides that target specific biological pathways in plants and pests. Such applications highlight the compound's broad utility across multiple industries.

The future prospects of Methyl 2-amino-4-methylpyridine-3-acetate are promising, with ongoing research exploring new derivatives and novel applications. As our understanding of biological systems continues to evolve, this compound is likely to play an even greater role in addressing complex challenges in medicine and industry. Its multifaceted properties ensure that it remains a cornerstone of synthetic chemistry and a catalyst for innovation.